REACTION_SMILES
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[C:1]([O:2][C:3](=[O:4])[N:8]1[CH2:9][CH:10]([NH:14][c:15]2[n:16][cH:17][c:18]([Br:21])[cH:19][n:20]2)[CH2:11][CH2:12][CH2:13]1)([CH3:5])([CH3:6])[CH3:7].[Cl:29][CH2:30][Cl:31].[F:22][C:23]([F:24])([F:25])[C:26]([OH:27])=[O:28]>>[NH:8]1[CH2:9][CH:10]([NH:14][c:15]2[n:16][cH:17][c:18]([Br:21])[cH:19][n:20]2)[CH2:11][CH2:12][CH2:13]1
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Name
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CC(C)(C)OC(=O)N1CCCC(Nc2ncc(Br)cn2)C1
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)OC(=O)N1CCCC(Nc2ncc(Br)cn2)C1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C(F)(F)F
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Name
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Type
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product
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Smiles
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Brc1cnc(NC2CCCNC2)nc1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |